Cas no 1806784-61-1 (4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806784-61-1
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4845512
• Update Time: 2023-08-19

4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)5-1-4(3-14)2-6(15-5)8(11,12)13/h1-2,7H
• InChI Key： OSQCJTXHCGUMAK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7